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Compound of Interest

Compound Name: O4-Ethyldeoxyuridine

Cat. No.: B15215837

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
applications of O4-Ethyldeoxyuridine, a molecule of significant interest in cellular and
molecular biology. It is important to note that literature searches for "O4-Ethyldeoxyuridine”
frequently lead to information on two distinct but related molecules: 5-Ethynyl-2'-deoxyuridine
(EdU) and O4-Ethylthymidine. This guide will primarily focus on EdU, a widely used thymidine
analog for studying DNA synthesis, while also providing information on O4-Ethylthymidine to
clarify the distinction.

Chemical Structure and Properties
5-Ethynyl-2'-deoxyuridine (EdU)

EdU is a nucleoside analog of thymidine where the methyl group at the 5-position is replaced
by a terminal ethynyl group. This modification is key to its utility in molecular biology.

Table 1: Chemical and Physical Properties of 5-Ethynyl-2'-deoxyuridine (EdU)
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Property Value Reference
5-ethynyl-1-[(2R,4S,5R)-4-
hydroxy-5-

IUPAC Name [1]
(hydroxymethyl)oxolan-2-
yllpyrimidine-2,4(1H,3H)-dione
EdU, 5-EdU, 2'-Deoxy-5-

Synonyms [2]

ethynyluridine

Chemical Formula

C11H12N20s

[1]

Molecular Weight 252.226 g/mol [1]

CAS Number 61135-33-9 [1]

Appearance White to off-white solid [3]
DMSO: 50 mg/mL (198.24
mM), H20: 25 mg/mL (99.12

Solubility mM; with ultrasound), Ethanol: [4]
5 mg/mL (19.82 mM; with
ultrasound)

Storage -20°C, dry and dark [3]
C#CC1=CN(C(=O)NC1=0)

SMILES [C@H]2C--INVALID-LINK---- [1]
INVALID-LINK--O2
CDEURGJCGCHYFH-

InChl Key [1]
DJLDLDEBSA-N

O4-Ethylthymidine

O4-Ethylthymidine is a DNA adduct formed by the ethylation of the oxygen atom at the 4-
position of the thymine base. It is often studied in the context of DNA damage and repair.

Table 2: Chemical and Physical Properties of O4-Ethylthymidine
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Property Value Reference
4-ethoxy-1-[(2R,4S,5R)-4-
hydroxy-5-

IUPAC Name [5]
(hydroxymethyl)oxolan-2-yl]-5-
methylpyrimidin-2-one
O(4)-ethyl-2'-deoxythymidine,

Synonyms [5]

O(4)-ethyldeoxythymidine

Chemical Formula C12H18N20s [5]

Molecular Weight 270.28 g/mol [5]

CAS Number 59495-22-6 [5]
CCOC1=NC(=0O)N(C=C1C)

SMILES [C@H]2C--INVALID-LINK-- [5]
CO"™>C@@HO
QZVVYDMWOGPALV-

INChl Key [5]

IVZWLZJIFSA-N

Biological Activity and Mechanism of Action of EdU

EdU is a powerful tool for measuring de novo DNA synthesis.[3] As a thymidine analog, it is

incorporated into newly synthesized DNA during the S-phase of the cell cycle by cellular DNA

polymerases.[1][6] The presence of the ethynyl group allows for a highly specific and efficient

detection method known as "“click chemistry".[1]

The "Click Chemistry" Reaction

The detection of incorporated EdU is achieved through a copper(l)-catalyzed azide-alkyne

cycloaddition (CUAAC) reaction.[1] The ethynyl group on the EdU molecule reacts with a

fluorescently labeled azide, forming a stable triazole ring. This reaction is highly specific and

occurs under mild conditions, preserving cellular morphology.[7]
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Caption: The copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) or "click chemistry"
reaction for detecting EdU incorporated into DNA.

Experimental Protocols
In Vitro EdU Labeling and Detection

This protocol provides a general workflow for labeling proliferating cells in culture with EdU and
subsequently detecting the incorporated EdU.

Caption: A typical experimental workflow for in vitro EdU labeling and detection.
Detailed Methodologies:
e Cell Culture and EdU Labeling:

o Plate cells at an appropriate density and allow them to attach overnight.

o Prepare a working solution of EdU in complete culture medium. A final concentration of 10
MM is a good starting point.

o Remove the old medium and add the EdU-containing medium to the cells.
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o Incubate for a period that allows for DNA synthesis to occur (e.g., 2 hours). The incubation
time can be optimized depending on the cell type and experimental question.

o Fixation and Permeabilization:

[¢]

After incubation, remove the EdU-containing medium and wash the cells with PBS.

[e]

Fix the cells by adding a 3.7% formaldehyde solution in PBS and incubating for 15
minutes at room temperature.

Wash the cells twice with 3% BSA in PBS.

[e]

o

Permeabilize the cells by adding a 0.5% Triton® X-100 solution in PBS and incubating for
20 minutes at room temperature.[8]

e Click-iIT® Detection:

[¢]

Prepare the Click-iT® reaction cocktail according to the manufacturer's instructions. This
typically includes the fluorescent azide, a copper(l) catalyst, and a buffer.

[¢]

Remove the permeabilization buffer and add the Click-iT® reaction cocktail to the cells.

[¢]

Incubate for 30 minutes at room temperature, protected from light.

Wash the cells once with 3% BSA in PBS.

[e]

e DNA Staining and Imaging:
o (Optional) For nuclear counterstaining, incubate the cells with a Hoechst 33342 solution.
o Wash the cells.

o Image the cells using a fluorescence microscope with appropriate filters for the chosen
fluorophore and the nuclear stain.

Signaling Pathways and Cellular Processes

EdU is not known to be directly involved in signaling pathways but is a crucial tool for studying
processes that are regulated by these pathways, primarily DNA replication and cell cycle
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Caption: The cell cycle and the central role of the S phase, which is directly measured by EdU
incorporation.
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By quantifying the number of EdU-positive cells, researchers can assess the effects of various
stimuli, drugs, or genetic modifications on cell proliferation. This has broad applications in
cancer research, developmental biology, and regenerative medicine. For instance, a decrease
in EdU incorporation following drug treatment would suggest an inhibition of cell proliferation,
potentially through cell cycle arrest.

Conclusion

While the term "O4-Ethyldeoxyuridine" may be ambiguous, 5-Ethynyl-2'-deoxyuridine (EdU)
is an indispensable tool in modern cell biology. Its ease of use, high sensitivity, and
compatibility with other analytical techniques have made it a superior alternative to traditional
methods like BrdU incorporation for studying DNA synthesis and cell proliferation.
Understanding its chemical properties and the principles behind its detection is crucial for its
effective application in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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